Cas no 792964-53-5 (2-(4-Formyl-2-methoxyphenoxy)-N-(2-thienylmethyl)acetamide)

• Product Name: 2-(4-Formyl-2-methoxyphenoxy)-N-(2-thienylmethyl)acetamide
• CAS No: 792964-53-5
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• CID: 5454732
• PubChem ID: 2552951
• Update Time: 2025-06-11

2-(4-Formyl-2-methoxyphenoxy)-N-(2-thienylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26583993
• 2-(4-formyl-2-methoxyphenoxy)-N-(thiophen-2-ylmethyl)acetamide
• 2-(4-formyl-2-methoxyphenoxy)-N-[(thiophen-2-yl)methyl]acetamide
• 792964-53-5
• Z19660417
• AKOS017010016
• AB00729122-01
• 2-(4-Formyl-2-methoxyphenoxy)-N-(2-thienylmethyl)acetamide

• Inchi： 1S/C15H15NO4S/c1-19-14-7-11(9-17)4-5-13(14)20-10-15(18)16-8-12-3-2-6-21-12/h2-7,9H,8,10H2,1H3,(H,16,18)
• InChI Key： FERAQJDCDVPWRA-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)COC1=CC=C(C=O)C=C1OC

Computed Properties

• Exact Mass: 305.07217913g/mol
• Monoisotopic Mass: 305.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.5±50.0 °C(Predicted)
• pka: 13.51±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-(4-Formyl-2-methoxyphenoxy)-N-(2-thienylmethyl)acetamide

Comprehensive Overview of 2-(4-Formyl-2-methoxyphenoxy)-N-(2-thienylmethyl)acetamide (CAS No. 792964-53-5)

The compound 2-(4-Formyl-2-methoxyphenoxy)-N-(2-thienylmethyl)acetamide (CAS No. 792964-53-5) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a formyl moiety, a methoxy substituent, and a thienylmethyl acetamide backbone. These features make it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The compound's CAS number 792964-53-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

In recent years, the demand for high-purity specialty chemicals like 2-(4-Formyl-2-methoxyphenoxy)-N-(2-thienylmethyl)acetamide has surged due to advancements in drug discovery and organic electronics. Researchers often search for "acetamide derivatives in drug design" or "thiophene-based compounds applications," reflecting the growing relevance of such molecules. This compound's formyl group is particularly noteworthy, as it serves as a versatile intermediate for further chemical modifications, enabling the synthesis of more complex structures.

The synthesis of 2-(4-Formyl-2-methoxyphenoxy)-N-(2-thienylmethyl)acetamide involves multi-step organic reactions, often starting from 2-methoxyphenol and thiophene-2-carbaldehyde. Its methoxy phenoxy segment contributes to its stability, while the thienylmethyl component enhances its potential for binding interactions in biological systems. These attributes align with trending topics such as "green chemistry in synthesis" and "sustainable pharmaceutical intermediates," which are highly searched in academic and industrial circles.

From an analytical perspective, CAS No. 792964-53-5 is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and structural integrity, addressing common queries like "how to characterize acetamide derivatives" or "analytical techniques for heterocyclic compounds." The compound's molecular weight and solubility profile further make it suitable for formulation studies, a hot topic in "drug delivery optimization."

Beyond pharmaceuticals, 2-(4-Formyl-2-methoxyphenoxy)-N-(2-thienylmethyl)acetamide has potential applications in organic semiconductors and catalysis. Its conjugated system, derived from the thiophene ring, aligns with searches for "organic electronic materials" and "small molecule catalysts." This dual applicability underscores its value in interdisciplinary research, bridging gaps between chemistry and materials science.

In conclusion, 2-(4-Formyl-2-methoxyphenoxy)-N-(2-thienylmethyl)acetamide (CAS No. 792964-53-5) represents a versatile and scientifically significant compound. Its structural features and functional groups cater to diverse research needs, from drug development to advanced materials. By addressing trending search terms and emphasizing its synthetic utility and analytical characterization, this overview aims to enhance its visibility in both academic and industrial domains.